Cas no 2228512-50-1 (2-(1,1-difluoroethoxy)ethan-1-amine)

• Product Name: 2-(1,1-difluoroethoxy)ethan-1-amine
• CAS No: 2228512-50-1
• MF: C₄H₉F₂NO
• MW: 125.117168188095
• CID: 6227975
• PubChem ID: 147876442
• Update Time: 2025-06-08

2-(1,1-difluoroethoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-difluoroethoxy)ethan-1-amine
• HZPOFJYQZKXXJG-UHFFFAOYSA-N
• EN300-1943250
• 2-(1,1-difluoroethoxy)ethanamine
• 2228512-50-1

• Inchi： 1S/C4H9F2NO/c1-4(5,6)8-3-2-7/h2-3,7H2,1H3
• InChI Key： HZPOFJYQZKXXJG-UHFFFAOYSA-N
• SMILES： FC(C)(OCCN)F

Computed Properties

• Exact Mass: 125.06522023g/mol
• Monoisotopic Mass: 125.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 67.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(1,1-difluoroethoxy)ethan-1-amine

Introduction to 2-(1,1-difluoroethoxy)ethan-1-amine (CAS No. 2228512-50-1) in Modern Chemical and Pharmaceutical Research

2-(1,1-difluoroethoxy)ethan-1-amine, identified by the chemical abstracts service number CAS No. 2228512-50-1, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by the presence of a difluoroethoxy group, which imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 2-(1,1-difluoroethoxy)ethan-1-amine consists of an ethylamine backbone substituted with a 1,1-difluoroethoxy moiety. This configuration introduces both hydrophilic and lipophilic regions, which can be exploited to modulate solubility, permeability, and binding affinity in drug-like molecules. The fluorine atoms in the difluoroethoxy group contribute to metabolic stability and can enhance binding interactions with biological targets due to their ability to engage in halogen bonding and influence electron density.

In recent years, fluorinated compounds have been extensively studied for their potential in medicinal chemistry. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, such as increased bioavailability and extended half-life. Furthermore, fluorine substitution can alter the pharmacological activity of a compound by affecting its reactivity, solubility, and interaction with enzymes or receptors. This has made fluorinated derivatives highly sought after in the development of next-generation therapeutics.

One of the most compelling aspects of 2-(1,1-difluoroethoxy)ethan-1-amine is its versatility as a building block for more complex pharmacophores. Researchers have leveraged this compound to synthesize novel inhibitors targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. For instance, recent studies have demonstrated its utility in generating potent kinase inhibitors by incorporating it into heterocyclic scaffolds that enhance binding affinity to protein targets.

The use of computational methods has further accelerated the exploration of 2-(1,1-difluoroethoxy)ethan-1-amine in drug discovery. Molecular modeling techniques have been employed to predict how modifications to its structure can optimize its interactions with biological targets. These studies have revealed that subtle changes in the positioning or substitution patterns of the difluoroethoxy group can significantly impact activity profiles. Such insights are crucial for designing molecules with improved efficacy and reduced side effects.

Moreover, the synthesis of 2-(1,1-difluoroethoxy)ethan-1-amine has been refined through advanced chemical methodologies, ensuring high yields and purity levels suitable for preclinical and clinical investigations. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorous chemistry have enabled efficient access to this compound and its derivatives. These advancements underscore the growing importance of fluorinated intermediates in modern synthetic chemistry.

The potential applications of 2-(1,1-difluoroethoxy)ethan-1-amine extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for materials science applications, particularly in the development of advanced polymers and liquid crystals where fluorine substitution enhances material properties such as thermal stability and optical activity.

In conclusion,2-(1,1-difluoroethoxy)ethan-1-amine (CAS No. 2228512-50-1) represents a fascinating compound with broad utility in chemical research and drug development. Its incorporation into novel molecular architectures has led to significant advancements in therapeutic design, while its synthetic accessibility ensures continued exploration in both academic and industrial settings. As our understanding of fluorinated chemistry evolves,2-(1,1-difluoroethoxy)ethan-1-amine is poised to play an increasingly pivotal role in shaping the future of medicinal chemistry.